Cas no 173472-42-9 (Carbamic acid,[(1S)-3-diazo-1-[2-(methylthio)ethyl]-2-oxopropyl]-, 1,1-dimethylethyl ester(9CI))

• Product Name: Carbamic acid,[(1S)-3-diazo-1-[2-(methylthio)ethyl]-2-oxopropyl]-, 1,1-dimethylethyl ester(9CI)
• CAS No: 173472-42-9
• Molecular Formula: C₁₁H₁₉N₃O₃S
• Molecular Weight: 273.35200
• CID: 111602
• PubChem ID: 98617258

Carbamic acid,[(1S)-3-diazo-1-[2-(methylthio)ethyl]-2-oxopropyl]-, 1,1-dimethylethyl ester(9CI) Properties

Names and Identifiers

• Carbamic acid,[(1S)-3-diazo-1-[2-(methylthio)ethyl]-2-oxopropyl]-, 1,1-dimethylethyl ester(9CI)
• (S)-3-BOC-AMINO-1-DIAZO-5-METHYLTHIO-2-PENTANONE
• Boc-l-met-chn2
• N-alpha-t-Butyloxycarbonyl-L-Methioninyl-diazoMethane, (S)-3-Boc-aMino-1-diazo-5-Methylthio-2-pentanone
• Boc-(S)-Met-CHN2
• tert-butyl N-{(1S)-3-diazo-1-[2-(methylsulfanyl)ethyl]-2-oxopropyl}carbamate
• N-ALPHA-TERT-BUTYLOXYCARBONYL-L-METHIONINYL-DIAZOMETHANE
• tert-butyl N-[(3S)-1-diazo-5-methylsulfanyl-2-oxopentan-3-yl]carbamate
• 173472-42-9
• Carbamic acid, N-[(1S)-3-diazo-1-[2-(methylthio)ethyl]-2-oxopropyl]-, 1,1-dimethylethyl ester
• AKOS030212178

• InChIKey： QZSBESPHFDYPNM-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H19N3O3S/c1-11(2,3)17-10(16)7(5-6-18-4)8(15)9(12)14-13/h7H,5-6,12H2,1-4H3
• SMILES： CSCCC(C(OC(C)(C)C)=O)C(C(=[N+]=[N-])N)=O

Computed Properties

• Exact Mass: 273.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 273.11471265g/mol
• Heavy Atom Count: 18
• Complexity: 346
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• LogP: 1.97446
• PSA: 118.09000
• Melting Point: 53-55 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic diazonium salts Alpha-diazo ketones